N-(naphthalen-1-yl)-2H-chromene-3-carboxamide
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Overview
Description
“N-(naphthalen-1-yl)-2H-chromene-3-carboxamide” is a chemical compound that likely contains a naphthalene group (a polycyclic aromatic hydrocarbon made up of two fused benzene rings), a chromene group (a heterocyclic compound consisting of a benzene ring fused to a pyran ring), and a carboxamide group (derived from carboxylic acids and contain a carbon, two oxygens, and a nitrogen) .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the naphthalene, chromene, and carboxamide functional groups. These groups could potentially confer interesting chemical properties to the compound, such as aromaticity, potential for hydrogen bonding, and reactivity .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific reactivity of the naphthalene, chromene, and carboxamide groups. For example, the naphthalene group could undergo electrophilic aromatic substitution, while the carboxamide group could participate in amide bond formation or hydrolysis .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of aromatic rings could increase its stability and potentially its hydrophobicity, while the carboxamide group could confer some degree of polarity .Scientific Research Applications
1. Cycloaddition and Ring-Expansion Reactions
Bezenšek et al. (2015) explored the cycloaddition and ring-expansion reactions of cyclic enaminones, such as 4-(dimethylamino)-2H-chromen-2-one, with dimethyl acetylenedicarboxylate (DMAD). This study provides insight into chemical transformations involving structures related to N-(naphthalen-1-yl)-2H-chromene-3-carboxamide (Bezenšek et al., 2015).
2. Liquid Crystal Materials Incorporation
Morita et al. (2008) described the synthesis and physico-chemical properties of compounds incorporating a 2-oxo-2H-chromen structure, highlighting their potential in creating nematic liquid crystal materials. This research illustrates the application of such compounds in material science (Morita et al., 2008).
3. Reactivity in Synthesis of Complex Molecules
Aleksandrov and El’chaninov (2017) demonstrated the synthesis of complex molecules like 2-(furan-2-yl)benzo[e][1,3]benzothiazole, employing N-(1-Naphthyl)furan-2-carboxamide. This showcases the reactivity and utility of naphthalene-carboxamide derivatives in synthesizing complex heterocyclic structures (Aleksandrov & El’chaninov, 2017).
4. Supramolecular Assembly in Coordination Compounds
Khavasi and Mir Mohammad Sadegh (2014) investigated the formation of mercury coordination compounds with N-(naphthalene-2-yl)pyrazine-2-carboxamide ligands. Their findings shed light on the influence of π-π stacking interactions on supramolecular assembly, relevant to compounds structurally similar to this compound (Khavasi & Mir Mohammad Sadegh, 2014).
5. Applications in Antimycobacterial Activity
Goněc et al. (2016) synthesized and characterized N-alkoxyphenylhydroxynaphthalenecarboxamides, examining their antimycobacterial activity. Their study demonstrates the potential of naphthalene-carboxamide derivatives in medicinal applications, particularly in antimicrobial activities (Goněc et al., 2016).
6. Synthesis and Properties of Liquid Crystal Materials
Morita et al. (2008) also explored the synthesis and properties of liquid crystal materials incorporating coumarin skeletons, indicating the potential application of such structures in liquid crystal technology. This research aligns with the general application of this compound in material science (Morita et al., 2008).
Mechanism of Action
Target of Action
The primary target of N-(naphthalen-1-yl)-2H-chromene-3-carboxamide is Rhizoctonia solani, a plant pathogenic fungus . The compound acts as a fungicide, inhibiting the growth and development of this fungus .
Mode of Action
This compound: interacts with its target by affecting the microscopic morphology of Rhizoctonia solani . The compound causes hyphal swelling, uneven thickness, fractures, deformities, and an increase in hyphal surface warts . It also leads to the separation of the cell wall, disintegration of subcellular organelles, and disappearance of the septum .
Biochemical Pathways
The action of This compound affects several biochemical pathways. It significantly impacts cell wall glucan decomposition and metabolism, cell membrane synthesis, metabolism, composition, organic hydroxyl compounds, oxidoreductase activity, and transition metal ion binding . It also affects significant metabolic pathways such as steroid biosynthesis and ABC transporters .
Pharmacokinetics
The pharmacokinetics of This compound The compound’s effects on rhizoctonia solani suggest that it is bioavailable and able to reach its target effectively .
Result of Action
The result of the action of This compound is the inhibition of Rhizoctonia solani growth. The compound causes changes in the microscopic morphology of the fungus, leading to impaired growth and development . This includes the production of a red secretion and progressive creeping growth .
Properties
IUPAC Name |
N-naphthalen-1-yl-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO2/c22-20(16-12-15-7-2-4-11-19(15)23-13-16)21-18-10-5-8-14-6-1-3-9-17(14)18/h1-12H,13H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXKUQVXAGNHSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C(=O)NC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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